Cas no 154498-33-6 (Methanesulfonamide,N-(3-ethynylphenyl)-1,1,1-trifluoro-)

Methanesulfonamide,N-(3-ethynylphenyl)-1,1,1-trifluoro- Properties

Names and Identifiers

• Methanesulfonamide,N-(3-ethynylphenyl)-1,1,1-trifluoro-
• Methanesulfonamide, N-(3-ethynylphenyl)-1,1,1-trifluoro-
• N-(3-ethinylphenyl)-1,1,1-trifluoromethanesulfonamide
• 154498-33-6
• SCHEMBL8825379
• N-(3-ethynylphenyl)-1,1,1-trifluoromethanesulfonamide
• +Expand

• InChIKey： JWIRJUYAEBYYJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6F3NO2S/c1-2-7-4-3-5-8(6-7)13-16(14,15)9(10,11)12/h1,3-6,13H
• SMILES： C#CC1C=CC=C(NS(C(F)(F)F)(=O)=O)C=1

Computed Properties

• Exact Mass: 249.00718
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 249.00713409g/mol
• Heavy Atom Count: 16
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17